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Compound of Interest

Compound Name: C.I. Acid green 27

Cat. No.: B12381585 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of C.I. Acid Green 27, an

anthraquinone-based dye. It details the compound's chemical and physical properties, lists its

various synonyms and alternative names, and explores its applications, with a focus on its

relevance to research and development.

Chemical and Physical Properties
C.I. Acid Green 27 is a synthetic organic dye notable for its vibrant green color and solubility in

water.[1] Key quantitative data for this compound are summarized in the table below, providing

a quick reference for its fundamental properties.
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Property Value

C.I. Name Acid Green 27

C.I. Number 61580

CAS Number 6408-57-7

Molecular Formula C₃₄H₃₂N₂Na₂O₈S₂

Molecular Weight 706.74 g/mol

Appearance Black powder to crystal

Melting Point 258-260 °C

Solubility

Soluble in water, o-chlorophenol; slightly soluble

in acetone, ethanol, pyridine; insoluble in

chloroform, toluene.

λmax 644 nm (in H₂O)

Synonyms and Alternative Names
C.I. Acid Green 27 is known by a variety of names across different industries and suppliers.

Understanding these synonyms is crucial for comprehensive literature searches and material

sourcing.

C.I. 61580

Acid Green GS

Acid Green GW

Weak Acid Green GS

Weak Acid Green AG

Aminyl Green F-GL

Best Acid Milling Green GW
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Concorde Acid Green C-G

Dorasyn Green CG

Dorolan Brilliant Green AG

Green G

Kayanol Milling Green GW

Kenanthrol Green G125

Lerui Acid Green GS

Nylanthrene Green C-G

The following diagram illustrates the relationship between the primary identifiers of C.I. Acid
Green 27.
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Caption: Relationship between the primary names and identifiers for C.I. Acid Green 27.

Applications in Research and Development
While C.I. Acid Green 27 is predominantly used in the textile industry for dyeing wool and silk,

it has several applications of interest to the research community.[2]
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Biological Staining: It is employed in laboratories for staining biological specimens to

enhance the visibility of cellular structures under a microscope.[1] As an acid dye, it binds to

basic components within cells, such as proteins in the cytoplasm.

Fluorescence Microscopy: The dye's spectral properties make it suitable for use in

fluorescence microscopy.[1]

Model Compound for Adsorption Studies: In environmental science and biotechnology

research, Acid Green 27 is utilized as a model anionic dye to study adsorption processes for

removing dyes from wastewater.

Experimental Protocols:

Detailed, standardized protocols for the use of C.I. Acid Green 27 in biological staining and

fluorescence microscopy are not widely available in peer-reviewed literature. However, a

general protocol for using an acid dye as a cytoplasmic counterstain can be adapted.

Researchers should note that optimal concentrations, incubation times, and fixation methods

will need to be determined empirically for specific cell types and applications.

General Protocol for Cytoplasmic Staining of Fixed Cells:

Cell Preparation: Grow adherent cells on sterile glass coverslips to the desired confluency.

Washing: Gently wash the cells with Phosphate-Buffered Saline (PBS) to remove culture

medium.

Fixation: Fix the cells using an appropriate method, such as 4% paraformaldehyde in PBS

for 15-20 minutes at room temperature or ice-cold methanol for 10 minutes at -20°C.

Washing: Wash the fixed cells three times with PBS for 5 minutes each.

Staining:

Prepare a stock solution of C.I. Acid Green 27 (e.g., 0.1% w/v in distilled water).

Dilute the stock solution to a working concentration (e.g., 0.01% - 0.05%).

Add the staining solution to the cells and incubate for 1-5 minutes at room temperature.
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Washing: Gently wash the cells with distilled water to remove excess stain.

Mounting: Mount the coverslip on a microscope slide using an appropriate mounting

medium.

Visualization: Examine the stained cells under a bright-field or fluorescence microscope.

Toxicological Profile
Specific toxicological studies on C.I. Acid Green 27 are limited. However, as an anthraquinone

dye, its potential health effects can be considered in the context of this class of compounds.

Some anthraquinone dyes have been shown to be mutagenic and carcinogenic in animal

studies.[3] The sites of tumor development in these studies include the urinary bladder and liver

in rats and mice. It is important to handle C.I. Acid Green 27 with appropriate laboratory safety

precautions, including the use of personal protective equipment to avoid skin contact,

inhalation, and ingestion.

Signaling Pathways and Mechanisms of Action
Currently, there is no specific information in the scientific literature detailing the interaction of

C.I. Acid Green 27 with cellular signaling pathways. The primary mechanism of action in its

application as a dye is the formation of ionic bonds with protein fibers under acidic conditions.

In a biological context, as a stain, it binds to positively charged proteins within the cell. The

broader class of anthraquinone dyes can generate reactive oxygen species (ROS), which may

be a mechanism of their biological activity and toxicity.

The diagram below illustrates a generalized workflow for assessing the cytotoxicity of a

chemical compound like C.I. Acid Green 27 in vitro.
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Caption: A general experimental workflow for in vitro cytotoxicity assessment.

In conclusion, C.I. Acid Green 27 is a well-characterized dye with established applications in

industry and emerging uses in scientific research. While its utility as a biological stain is noted,

further research is required to establish standardized protocols and to fully understand its

biological interactions and potential toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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